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Compound of Interest

Compound Name: (S)-(+)-2-Phenylglycinol

Cat. No.: B122105

(S)-(+)-2-Phenylglycinol: A Comprehensive
Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (S)-(+)-2-
Phenylglycinol, a chiral building block of significant interest in pharmaceutical synthesis. The
document details its melting point and optical rotation, offering standardized experimental

protocols for their determination.

Core Physical Properties

(S)-(+)-2-Phenylglycinol, also known as (S)-2-Amino-2-phenylethanol, is a white to pale
yellow crystalline powder.[1] Its chirality and functional groups make it a valuable intermediate
in the synthesis of various pharmaceutical compounds.[2][3]

Quantitative Data Summary

The physical properties of (S)-(+)-2-Phenylglycinol are summarized in the table below. These
values represent typical ranges and specific rotation measurements under defined conditions.
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Physical Property Value Conditions

Melting Point 72-80 °C Not Applicable

75-78 °C[4][5][6]

74-80 °C[7]

76-79 °C[1][8]

72.0 to 79.0 °C[9][10]

Optical Rotation

c=0.75in1 M HCI, at 19°C,

Specific Rotation [a] +33°[4][5][6] .y
-line

¢ = 1 in Ethanol, at 20°C, D-

+27.0 to +32.0°[9][10] |'
ne

-25.5°[1] ¢ = 6 in Methanol

+25.5°[11] ¢ = 6 in Methanol, at 20°C

Experimental Protocols

Accurate determination of physical properties is crucial for compound identification and quality
control. The following sections detail standardized methodologies for measuring the melting
point and optical rotation of (S)-(+)-2-Phenylglycinol.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. It is a key indicator of purity, with impurities typically causing a depression and
broadening of the melting range.[9]

Apparatus:
 Digital Melting Point Apparatus (e.g., Mel-Temp)[1][9]

e Capillary tubes (sealed at one end)[7][9]
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Spatula

Mortar and pestle (optional, for sample grinding)

Procedure:

Sample Preparation: Ensure the (S)-(+)-2-Phenylglycinol sample is a fine, dry powder. If
necessary, gently grind the crystals using a mortar and pestle.[3]

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample until
a small amount of the solid enters the tube. Invert the tube and gently tap it on a hard
surface to pack the solid into the sealed end. The packed sample height should be
approximately 2-3 mm.[3][12]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[9][12]

Heating and Observation:

o If the approximate melting point is known, rapidly heat the block to a temperature about
10-15°C below the expected melting point.

o Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[12]
o Carefully observe the sample through the magnifying lens.

Data Recording:

o Record the temperature at which the first droplet of liquid appears (the onset of melting).
o Record the temperature at which the last solid crystal melts (the clear point).

o The melting point is reported as the range between these two temperatures.[9]

Optical Rotation Measurement

Optical rotation is the rotation of the plane of polarized light as it passes through a solution of a

chiral compound. The specific rotation is a characteristic property of a chiral substance.[13]
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Apparatus:

Polarimeter[2]

Sodium D-line lamp (589 nm) or other monochromatic light source[11][14]

Polarimeter cell (typically 1 dm in length)[2]

Volumetric flask

Analytical balance

Solvent (e.g., 1 M HCI, Ethanol, or Methanol as specified)
Procedure:
» Solution Preparation:

o Accurately weigh a specific amount of (S)-(+)-2-Phenylglycinol using an analytical
balance.

o Dissolve the sample in a precise volume of the specified solvent in a volumetric flask to
achieve a known concentration (c), expressed in g/mL.[10]

o Polarimeter Calibration (Zeroing):
o Fill the polarimeter cell with the pure solvent (blank).

o Place the cell in the polarimeter and take a reading. This value should be zeroed or
subtracted from the sample reading.[10]

o Sample Measurement:

o Rinse the polarimeter cell with a small amount of the prepared sample solution and then
fill the cell, ensuring no air bubbles are present.[11]

o Place the filled cell in the polarimeter.
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o Measure the observed angle of rotation (a). Modern polarimeters will provide a direct
digital reading.[10]

o Specific Rotation Calculation:

o Calculate the specific rotation [a] using the following formula:[2][15]
[a=a/(lxc)
Where:
» o = observed rotation in degrees
» | = path length of the polarimeter cell in decimeters (dm)
= C = concentration of the solution in g/mL

o The temperature (T) and wavelength (A) of the light source should also be reported.

Visualizations

The following diagrams illustrate the workflows for the experimental determination of the
physical properties discussed.
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Workflow for Melting Point Determination

Sample Preparation

Obtain dry, powdered sample of (S)-(+)-2-Phenylglycinol

:

Load sample into capillary tube (2-3 mm height)

Measurement

Place capillary tube in melting point apparatus

i

Heat rapidly to ~15°C below expected M.P.

:

Heat slowly (1-2°C/min)

:

Observe for melting

Data Recording

Record temperature at first liquid droplet Record temperature at complete liquefaction

'

Report the melting point range
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Workflow for Optical Rotation Measurement

Preparation

Prepare a solution of known concentration (c)

'

Calibrate polarimeter with pure solvent (blank)

Measurement

Fill polarimeter cell (known length, 1) with sample solution

l

Measure the observed rotation (a)

Calculation

Calculate Specific Rotation:
[al=a/(Ixc)

'

Report [a] with temperature and wavelength

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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